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Compound of Interest

Compound Name: Diisohexyl phthalate

Cat. No.: B047076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisohexyl phthalate (DIHP) is a plasticizer used in various industrial and consumer products.

Due to its potential health effects, monitoring its presence in the air is crucial, particularly in

occupational settings and controlled environments such as those found in pharmaceutical

manufacturing and research laboratories. These application notes provide detailed protocols for

the sampling and analysis of airborne DIHP, offering guidance on method selection, execution,

and data interpretation. The methodologies described are based on established practices for

similar phthalates and are intended to be adapted and validated by the end-user for their

specific application.

Data Presentation
The following tables summarize the key quantitative parameters for the air sampling and

analysis of Diisohexyl Phthalate.

Table 1: Air Sampling Parameters (Solvent Extraction Method)
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Parameter Value Reference

Sampling Media
OVS-Tenax® sampling tubes

(e.g., SKC 226-56)
[1][2]

Tube Composition

Glass fiber filter (GFF) followed

by two sections of Tenax®

resin (140 mg/70 mg)

[1][3]

Recommended Flow Rate 1 L/min [3]

Recommended Sampling Time
240 min (for Time-Weighted

Average - TWA)
[3]

Recommended Air Volume 240 L (for TWA) [1][3]

Storage Conditions Ambient temperature [1]

Holding Time Up to 14 days [1]

Table 2: Analytical Parameters (GC-MS with Solvent Extraction)
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Parameter Value Reference

Analytical Technique
Gas Chromatography-Mass

Spectrometry (GC-MS)
[4][5]

Extraction Solvent Toluene [1]

Extraction Procedure
30 minutes with occasional

shaking
[1]

Injection Volume 1.0 µL [4][5]

Inlet Temperature 280 °C [4]

GC Column

Rtx-440 or Rxi-XLB (30 m x

0.25 mm x 0.25 µm) or

equivalent

[4]

Oven Temperature Program

200 °C (hold 1 min), ramp to

320 °C at 10 °C/min, hold 10

min (example)

[4][6]

Carrier Gas
Helium at a constant flow of

1.0 mL/min
[5][6]

MS Ionization Mode
Electron Ionization (EI) at 70

eV
[5]

MS Acquisition Mode
Selected Ion Monitoring (SIM)

and/or Full Scan
[2][6]

Quantification Ion (m/z) 149 (primary), 335 (secondary) [1]

Qualifier Ions (m/z)
167, 207 (indicative of

phthalate structure)
[1]

Table 3: Analytical Parameters (GC-MS with Thermal Desorption - Estimated)
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Parameter Value Reference

Analytical Technique

Thermal Desorption-Gas

Chromatography-Mass

Spectrometry (TD-GC-MS)

[7][8]

Sorbent Tube Tenax® TA [8]

Desorption Temperature
250 - 300 °C (estimated for

C14 phthalates)
[9]

Desorption Time 5 - 10 min (estimated)

Cryo-Trap Temperature -10 to -30 °C (typical) [8]

Trap Desorption Rate Fast (e.g., >40 °C/s)

GC-MS Parameters As per Table 2

Experimental Protocols
Protocol 1: Air Sampling using OVS-Tenax® Tubes
Objective: To collect airborne Diisohexyl Phthalate for subsequent analysis.

Materials:

OVS-Tenax® sampling tubes (or equivalent)

Personal sampling pump calibrated to ±5% of the desired flow rate

Tubing for connecting the pump and sampling tube

Tube holder

Tube tip breaker/scorer

End caps for sealing tubes

Procedure:
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Calibrate a personal sampling pump to a flow rate of 1 L/min using a representative sampling

tube in the calibration train.

Immediately before sampling, break the ends of the OVS-Tenax® tube using a tube tip

breaker.

Connect the sampling tube to the calibrated pump using a piece of flexible tubing. The arrow

on the tube should point towards the pump.

Position the sampling tube in the breathing zone of the worker or in the area to be sampled.

Turn on the pump and record the start time.

Sample for the desired duration (e.g., 240 minutes for a TWA measurement).

After sampling, turn off the pump, record the stop time, and remove the sampling tube.

Seal both ends of the tube with the provided end caps.

Label the tube with a unique sample identifier.

Record the sampling details, including sample ID, date, start and end times, and any

relevant observations.

Prepare a field blank by breaking the ends of a tube, exposing it to the atmosphere for a

short period without drawing air through it, and then sealing and labeling it as a blank.

Store and transport the samples and field blank to the laboratory for analysis.

Protocol 2: Sample Preparation and Analysis by GC-MS
(Solvent Extraction)
Objective: To extract DIHP from the sampling media and quantify its concentration using GC-

MS.

Materials:

Toluene (pesticide grade or equivalent)
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2 mL glass vials with PTFE-lined caps

Pipettes and pipette tips

Vortex mixer (optional)

GC-MS system with a suitable capillary column

Procedure:

Carefully remove the front glass fiber filter and the front Tenax® section from the sampling

tube and place them in a 2 mL vial. The back section of the Tenax® should be analyzed

separately to check for breakthrough.

Add 1.0 mL of toluene to the vial.

Cap the vial and shake or vortex for 30 minutes.

Allow the sorbent to settle.

Transfer an aliquot of the supernatant to an autosampler vial.

Analyze the sample by GC-MS using the parameters outlined in Table 2.

Prepare a calibration curve by spiking known amounts of a certified DIHP standard into

toluene.

The concentration of DIHP in the air sample can be calculated using the following formula:

Concentration (mg/m³) = (Mass of DIHP in sample (µg) - Mass of DIHP in blank (µg)) / (Air

volume sampled (L))

Visualizations
Experimental Workflow for Air Sampling and Solvent
Extraction GC-MS Analysis
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Solvent Extraction with Toluene

To Laboratory

GC-MS Analysis

Data Processing and Quantification

Click to download full resolution via product page

Caption: Workflow for DIHP Air Sampling and Solvent Extraction GC-MS Analysis.

Logical Relationship of Analytical Steps
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Air Sample

Sorbent Tube Collection

Extraction/Desorption

Gas Chromatography

Mass Spectrometry

Data Analysis
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Caption: Logical Steps in the Analysis of Airborne DIHP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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